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Compound of Interest

Compound Name: 3-Chloro-2-methoxypyridine

Cat. No.: B078714

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-2-
methoxypyridine (CAS No: 13472-84-9), a key intermediate in the pharmaceutical and
agrochemical industries.[1][2] Adherence to these guidelines is crucial for minimizing risks and
ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

3-Chloro-2-methoxypyridine is a substituted pyridine derivative.[3][4] Its properties are
summarized in the table below.

Property Value

CAS Number 13472-84-9

Molecular Formula CeHsCINO

Molecular Weight 143.57 g/mol

Appearance Light yellow to yellow to orange clear liquid
Boiling Point 53 °C at 3 mmHg

Density 1.25 g/cm3

Flash Point 57 °C
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(Source: Chem-Impex, TCI America)

Hazard Identification and Classification

3-Chloro-2-methoxypyridine is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation 2A o
irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3

tract irritation)

irritation

(Source: TCI Europe N.V. Safety Data Sheet)
Signal Word: Warning
Hazard Pictograms:

walt text

walt text

First-Aid Measures

Prompt and appropriate first-aid is essential in case of exposure.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If you feel unwell,

seek medical advice.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water. If skin irritation

occurs, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.

Rinse mouth. Get medical advice if you feel

Ingestion
unwell.
(Source: TCI Europe N.V. Safety Data Sheet)
Firefighting Measures
Aspect Guideline

Suitable Extinguishing Media

Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish.

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Flammable liquid and vapor. Vapors are heavier
than air and may travel to a source of ignition

and flash back.

Protective Equipment

Wear self-contained breathing apparatus and

full protective clothing.

(Source: TCI Europe N.V. Safety Data Sheet)

Handling and Storage
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Proper handling and storage are critical to prevent accidents.

Aspect Guideline

Keep away from heat, sparks, open flames, and
other ignition sources. No smoking. Use only in

a well-ventilated area or outdoors.[5] Avoid

Handling ) )
breathing vapors or mist.[5] Wash hands
thoroughly after handling.[5] Wear protective
gloves, eye protection, and face protection.[5]
Store in a well-ventilated place. Keep container
Storage

tightly closed. Keep cool. Store locked up.

(Source: TCI Europe N.V. Safety Data Sheet, Fisher Scientific Safety Data Sheet)

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 3-Chloro-2-
methoxypyridine:

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear chemically resistant gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat.

. _ Use in a well-ventilated area. If ventilation is
Respiratory Protection ) .
inadequate, use a NIOSH-approved respirator.

(Source: TCI Europe N.V. Safety Data Sheet)

Toxicological and Ecotoxicological Information

Detailed quantitative toxicological and ecotoxicological data for 3-Chloro-2-methoxypyridine
are not readily available. However, based on the GHS classification, it is known to cause skin,
eye, and respiratory irritation. Due to the lack of specific data, it should be handled with care,
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assuming it may have other toxic effects. For related pyridine compounds, aquatic toxicity has
been observed. Therefore, release into the environment should be avoided.

Experimental Protocols

A generalized experimental protocol for handling liquid reagents like 3-Chloro-2-
methoxypyridine is provided below. This should be adapted to specific experimental needs
and institutional safety guidelines.

Objective: To safely dispense and use 3-Chloro-2-methoxypyridine in a laboratory setting.

Materials:

3-Chloro-2-methoxypyridine

Appropriate glassware (beakers, graduated cylinders, pipettes)

Personal Protective Equipment (lab coat, gloves, safety goggles)

Chemical fume hood

Waste container

Procedure:

» Preparation: Before starting, ensure the chemical fume hood is operational. Don all required
PPE.

» Dispensing:

o

Place the stock bottle of 3-Chloro-2-methoxypyridine in the fume hood.

[¢]

To avoid contamination, do not insert a pipette directly into the stock bottle.[6]

[¢]

Carefully pour an approximate amount of the liquid into a clean, labeled beaker.[6]

o

From the beaker, use a clean pipette to measure the desired volume.

e Reaction:
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o Add the measured 3-Chloro-2-methoxypyridine to the reaction vessel within the fume
hood.

e Cleanup:

[¢]

Dispose of any unused portion from the beaker into a designated waste container. Do not
return it to the stock bottle.[7]

o

Clean all glassware thoroughly.

[e]

Wipe down the work area in the fume hood.

o

Remove and dispose of gloves properly.

[¢]

Wash hands thoroughly.

Visualizations

The following diagrams illustrate key safety-related workflows and concepts.
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3-Chloro-2-methoxypyridine

/N

Primary Ha2ards

Flammable Liquid (Cat. 3) Skin Irritation (Cat. 2) Eye Irritation (Cat. 2A) Respiratory Irritation (STOT SE 3)

Nignited \on contact Ion contact ﬁf inhaled
\ ; Potential Coisequences ¢

Fire/Explosion Dermatitis Serious Eye Damage Coughing, Shortness of Breath
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Start: Prepare for Experiment

1. Don Personal Protective Equipment
(Lab coat, gloves, goggles)

2. Ensure Proper Ventilation
(Chemical Fume Hood)

3. Dispense Chemical Safely
(Pour to beaker, then pipette)

4. Perform Experiment

5. Dispose of Waste Properly
(Designated waste container)

6. Clean Work Area and Glassware

7. Remove PPE

8. Wash Hands Thoroughly

End: Experiment Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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